N-Glucopyranosyl-5-aminosalicylic acid
N-Glucopyranosyl-5-aminosalicylic acid
Brand Name:
Vulcanchem
CAS No.:
123135-21-7
VCID:
VC21102066
InChI:
InChI=1S/C13H17NO8/c15-4-8-9(17)10(18)11(19)12(22-8)14-5-1-2-7(16)6(3-5)13(20)21/h1-3,8-12,14-19H,4H2,(H,20,21)/t8-,9-,10+,11-,12-/m1/s1
SMILES:
C1=CC(=C(C=C1NC2C(C(C(C(O2)CO)O)O)O)C(=O)O)O
Molecular Formula:
C₁₃H₁₇NO₈
Molecular Weight:
315.28 g/mol
N-Glucopyranosyl-5-aminosalicylic acid
CAS No.: 123135-21-7
Cat. No.: VC21102066
Molecular Formula: C₁₃H₁₇NO₈
Molecular Weight: 315.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123135-21-7 |
|---|---|
| Molecular Formula | C₁₃H₁₇NO₈ |
| Molecular Weight | 315.28 g/mol |
| IUPAC Name | 2-hydroxy-5-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]benzoic acid |
| Standard InChI | InChI=1S/C13H17NO8/c15-4-8-9(17)10(18)11(19)12(22-8)14-5-1-2-7(16)6(3-5)13(20)21/h1-3,8-12,14-19H,4H2,(H,20,21)/t8-,9-,10+,11-,12-/m1/s1 |
| Standard InChI Key | SJRWBGQWNUAGPK-RMPHRYRLSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1N[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)O)O |
| SMILES | C1=CC(=C(C=C1NC2C(C(C(C(O2)CO)O)O)O)C(=O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1NC2C(C(C(C(O2)CO)O)O)O)C(=O)O)O |
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